Cas no 121185-77-1 (L-Methioninamide,L-arginyl- (9CI))

• Product Name: L-Methioninamide,L-arginyl- (9CI)
• CAS No: 121185-77-1
• MF: C₁₁H₂₄N₆O₂S
• MW: 304.412260055542
• CID: 104796
• PubChem ID: 13858268
• Update Time: 2025-04-18

L-Methioninamide,L-arginyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,L-arginyl- (9CI)
• H-ARG-MET-NH2
• H-ARG-MET-NH2 ACETATE SALT
• H-ARG-MET-NH2 ACOH
• 121185-77-1
• (2S)-2-Amino-N-[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]-5-(diaminomethylideneamino)pentanamide

• Inchi： 1S/C11H24N6O2S/c1-20-6-4-8(9(13)18)17-10(19)7(12)3-2-5-16-11(14)15/h7-8H,2-6,12H2,1H3,(H2,13,18)(H,17,19)(H4,14,15,16)/t7-,8-/m0/s1
• InChI Key： AZRJQGGZGVIWAX-YUMQZZPRSA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 364.18900
• Monoisotopic Mass: 304.16814520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 188Ų

Experimental Properties

• PSA: 222.71000
• LogP: 1.37350